![molecular formula C17H21N3OS B6003908 N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide](/img/structure/B6003908.png)
N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide, also known as PTZ-343, is a small molecule inhibitor that has been used in scientific research to study the role of protein tyrosine phosphatases (PTPs) in various biological processes. PTPs are a class of enzymes that play a crucial role in regulating cellular signaling pathways by dephosphorylating tyrosine residues on target proteins. Dysregulation of PTP activity has been implicated in various diseases, including cancer, diabetes, and autoimmune disorders. PTZ-343 has been shown to selectively inhibit a specific subset of PTPs, making it a valuable tool for studying the function of these enzymes in various cellular processes.
Mechanism of Action
N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide selectively inhibits a specific subset of PTPs, including PTP1B and PTPN22, by binding to the active site of these enzymes and preventing them from dephosphorylating their target proteins. This leads to the accumulation of phosphorylated proteins in the cell, which can have downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific PTPs that are inhibited by the compound. In general, this compound has been shown to have effects on insulin signaling, glucose metabolism, T cell activation, and cancer cell proliferation. For example, inhibition of PTP1B by this compound has been shown to enhance insulin signaling and improve glucose metabolism in animal models of diabetes. Inhibition of PTPN22 by this compound has been shown to reduce T cell activation and autoimmunity in animal models of autoimmune disorders. Inhibition of PTPs in cancer cells by this compound has been shown to reduce cell proliferation and induce apoptosis.
Advantages and Limitations for Lab Experiments
One advantage of using N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide in lab experiments is its selectivity for specific PTPs, which allows researchers to study the function of these enzymes in a targeted manner. Another advantage is the availability of this compound as a small molecule inhibitor, which can be easily added to cell culture media or administered to animal models. One limitation of using this compound is its potential off-target effects, as it may inhibit other enzymes in addition to the targeted PTPs. Another limitation is the need for careful dosing and timing of this compound administration, as inhibition of PTPs may have complex downstream effects on cellular signaling pathways.
Future Directions
There are several potential future directions for research involving N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide. One area of interest is the development of more selective PTP inhibitors that target specific subsets of PTPs. Another area of interest is the study of PTPs in specific cell types or tissues, as the function of these enzymes may vary depending on the cellular context. Finally, the use of this compound in combination with other drugs or therapies may have synergistic effects on various diseases, including cancer and autoimmune disorders.
Synthesis Methods
N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide can be synthesized using a multi-step synthetic route that involves the condensation of 2-phenylethylamine with thiourea to form the corresponding thiazole intermediate. This intermediate is then reacted with ethyl chloroformate to form the final product, this compound. The synthesis of this compound has been described in detail in several publications, including a 2012 paper by Li et al. in the Journal of Medicinal Chemistry.
Scientific Research Applications
N-[1-(2-phenylethyl)-3-piperidinyl]-1,3-thiazole-4-carboxamide has been used in a variety of scientific research applications to study the role of PTPs in various biological processes. For example, this compound has been used to investigate the role of PTP1B in insulin signaling and glucose metabolism, as well as the role of PTPN22 in T cell activation and autoimmunity. This compound has also been used to study the role of PTPs in cancer cell signaling and proliferation.
Properties
IUPAC Name |
N-[1-(2-phenylethyl)piperidin-3-yl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3OS/c21-17(16-12-22-13-18-16)19-15-7-4-9-20(11-15)10-8-14-5-2-1-3-6-14/h1-3,5-6,12-13,15H,4,7-11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGGWJTJYKSWEON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCC2=CC=CC=C2)NC(=O)C3=CSC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.